Cas no 307531-76-6 (1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-,1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl ester)

• Product Name: 1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-,1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl ester
• CAS No: 307531-76-6
• MF: C₁₃H₈F₉NO₅S
• MW: 461.256954193115
• CID: 300410
• PubChem ID: 24877802
• Update Time: 2025-04-19

1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-,1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-,1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl ester
• N-Hydroxy-5-norbornene-2,3-dicarboximide perfluoro-1-butanesulfonate
• DTXSID70896270
• PNXSDOXXIOPXPY-UHFFFAOYSA-N
• (3,5-Dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl) 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• 2-[(1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl)oxy]-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• NS00111471
• SCHEMBL52182
• 307531-76-6
• 1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-2h-4,7-methanoisoindol-2-yl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• 1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate
• DB-390233

• MDL： MFCD02683480
• Inchi： 1S/C13H8F9NO5S/c14-10(15,12(18,19)20)11(16,17)13(21,22)29(26,27)28-23-8(24)6-4-1-2-5(3-4)7(6)9(23)25/h1-2,4-7H,3H2
• InChI Key： PNXSDOXXIOPXPY-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)ON1C(C2C3C=CC(C3)C2C1=O)=O

Computed Properties

• Exact Mass: 382.979122
• Monoisotopic Mass: 382.979122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8

Experimental Properties

• Color/Form: White powder
• Density: 1.8
• Melting Point: 55-59 °C (lit.)
• Boiling Point: 68.7°Cat760mmHg
• Flash Point: °C
• Solubility: γ-butyrolactone: 50%
• Solubility: Not determined

1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-,1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3